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Compound of Interest

Compound Name: Z-Val-Leu-OH

Cat. No.: B7980346

Get Quote

Compound: N-Benzyloxycarbonyl-L-Valyl-L-Leucine (Z-Val-Leu-OH) CAS: 17708-79-1 Primary

Application: Protease Inhibitor Synthesis (e.g., SARS-CoV 3CLpro inhibitors), Peptide Building

Block.

Executive Summary & Core Specifications
This guide provides a rigorous framework for verifying the chiral purity and identity of Z-Val-
Leu-OH using optical rotation (

). Unlike simple amino acids, this dipeptide exhibits significant solvent-dependent rotation
shifts. Failure to use the correct solvent system (Dichloromethane vs. Methanol) can lead to
false-negative purity results.
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Parameter Specification Notes

Chemical Name
N-Benzyloxycarbonyl-L-Valyl-

L-Leucine

CAS Number 17708-79-1
Distinguish from Z-D-Val-L-

Leu-OH (CAS 74202-02-1)

Molecular Formula

Molecular Weight 364.44 g/mol

Melting Point 134 – 136 °C Lit.[1][2] range: 135–137 °C [1]

Optical Rotation (

)
-20.5° to -24.0°

Solvent: Dichloromethane (

) [1]

Alternative Rotation (

)
-11.5°

Solvent: Methanol (

) [2]

Experimental Protocol: Optical Rotation
Measurement
Objective: Determine the specific optical rotation (

) to verify identity and chiral purity.

A. Reagents & Equipment[1][3]
Polarimeter: High-precision digital polarimeter (Sodium D-line, 589 nm).

Solvent: Dichloromethane (DCM), HPLC Grade (Primary Standard) OR Methanol

(Secondary Standard).

Sample: Z-Val-Leu-OH (Dry, >98% purity by HPLC).

Cell: 1.0 dm (100 mm) thermostated cell.

B. Step-by-Step Methodology
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Instrument Warm-up:

Turn on the polarimeter and sodium lamp at least 30 minutes prior to use.

Set the temperature controller to 25.0 °C ± 0.1 °C. Stable temperature is critical as

is temperature-dependent.

Blanking (Self-Validation Step 1):

Fill the cell with pure solvent (DCM).

Check for bubbles. Air bubbles will scatter light and cause erratic readings.

Zero the instrument. The reading must be

.

Sample Preparation:

Target Concentration (

): 0.5 g/100 mL (0.5%) for DCM; 1.0 g/100 mL (1%) for Methanol.

Weigh exactly 50 mg (for DCM) or 100 mg (for MeOH) of Z-Val-Leu-OH into a 10 mL

volumetric flask.

Dissolve completely. Sonicate if necessary, but monitor temperature to avoid heating.

Measurement:

Rinse the cell with a small volume of the sample solution.

Fill the cell with the sample solution. Cap immediately to prevent solvent evaporation

(critical for volatile DCM).

Record at least 5 readings and calculate the average observed rotation (

).
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Calculation:

: Observed rotation (degrees)

: Path length (dm) (usually 1.0)

: Concentration ( g/100 mL)

Comparative Analysis & Critical Insights
The "Solvent Trap": DCM vs. Methanol
A common error in verifying Z-Val-Leu-OH is applying the wrong literature value to the solvent

used. The specific rotation shifts dramatically due to conformational changes and hydrogen

bonding differences between the peptide and the solvent.

Dichloromethane (Non-polar/Aprotic): The peptide adopts a conformation that yields a

rotation of -20.5° to -24.0°. This is the preferred solvent for synthesis verification as it aligns

with primary literature [1].

Methanol (Polar/Protic): Interaction with the hydroxyl group shifts the rotation to -11.5°. Using

the DCM specification (-24°) while measuring in Methanol (-11.5°) will lead to a false

rejection of the batch.

Isomer Differentiation
The primary impurity in peptide synthesis is the diastereomer, often formed via racemization

during coupling.

Compound Configuration CAS
Rotation
Characteristics

Z-Val-Leu-OH L, L 17708-79-1
Negative Rotation (

)

Z-D-Val-Leu-OH D, L 74202-02-1

Likely Positive or

significantly different

Negative Rotation
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Note: If your measured value is significantly lower (e.g., -5° in DCM), suspect partial

racemization (presence of D-L isomer).

Verification Workflow (Visualization)
The following diagram outlines the logical decision tree for verifying Z-Val-Leu-OH, including

the critical solvent check.
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Start Verification: Z-Val-Leu-OH

Measure Optical Rotation
(Sodium D-line, 25°C)

Select Solvent System

Dichloromethane (DCM)
c = 0.5 g/100mL

Primary

Methanol (MeOH)
c = 1.0 g/100mL

Secondary

Expected Range:
-20.5° to -24.0°

Expected Range:
-11.5° ± 1.0°

Compare Observed vs. Expected

PASS: Identity Confirmed
(L-Isomer)

Within Range

FAIL: Out of Spec

Deviation > 10%

Troubleshoot:
1. Check Racemization (HPLC)

2. Verify Solvent Purity
3. Check Water Content

Click to download full resolution via product page
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Figure 1: Decision logic for optical rotation verification of Z-Val-Leu-OH, emphasizing solvent-

specific acceptance criteria.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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